Cas no 2098076-07-2 (Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
• CAS No: 2098076-07-2
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 5041030
• Update Time: 2023-08-25

Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(4-formyltriazol-1-yl)methyl]piperidine-1-carboxylate
• Tert-butyl 4-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate

• Inchi： 1S/C14H22N4O3/c1-14(2,3)21-13(20)17-6-4-11(5-7-17)8-18-9-12(10-19)15-16-18/h9-11H,4-8H2,1-3H3
• InChI Key： NOEZZHOKNHOFQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=C(C=O)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• XLogP3: 1
• Topological Polar Surface Area: 77.3